3-(Aminomethyl)-5-chloropyrazin-2-amine

• IUPAC Name: 3-(aminomethyl)-5-chloropyrazin-2-amine
• InChI: InChI=1S/C5H7ClN4/c6-4-2-9-5(8)3(1-7)10-4/h2H,1,7H2,(H2,8,9)
• InChI Key: YLBRJIYQWLEQBI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=N1)N)CN)Cl
• Molecular Formula: C5H7ClN4
• DSSTOX Substance ID: DTXSID50855789
• Molecular Weight: 158.59 g/mol
• CAS RN: 1173998-68-9

Description

“3-(Aminomethyl)-5-chloropyrazin-2-amine” is a chemical compound that contains an aminomethyl group. The aminomethyl group is a monovalent functional group with the formula −CH2−NH2, which can be described as a methyl group substituted by an amino group −NH2. This compound has been used in studying biological systems.

Synthesis Analysis

The synthesis of compounds containing an aminomethyl group often involves alkylation with Eschenmoser’s salt. Protodeboronation of alkyl boronic esters has also been reported as a method for the synthesis of compounds with aminomethyl groups. The Mannich reaction has been used to obtain C-3-aminomethyl derivatives.

Molecular Structure Analysis

The aminomethyl group in “this compound” can be described as a methyl group substituted by an amino group −NH2. The impact of aminomethyl groups on the structural dynamics of compounds has been studied.

Chemical Reactions Analysis

Amines, including those with aminomethyl groups, can undergo a variety of reactions. They can be alkylated by reaction with a primary alkyl halide. They can also react with acid chlorides.

Future Directions

The use of aminomethyl groups in the development of perovskite solar cells has been suggested as a potential future direction. The introduction of aminomethyl groups has been found to increase carrier conductivity and produce high-quality perovskite films.